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Compound of Interest

Compound Name: Epiglobulol

Cat. No.: B149269 Get Quote

Essential Safety and Handling Guide for
Epiglobulol
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Epiglobulol. The following

procedures are based on available supplier safety information and data for structurally related

compounds.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling Epiglobulol, it is essential to use appropriate personal protective equipment to

ensure personal safety and prevent exposure. The recommended PPE and safety measures

are summarized in the table below.
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Equipment Specification Rationale

Eye Protection
Safety glasses with side-

shields or goggles.

Recommended by suppliers to

prevent eye contact with the

substance.

Hand Protection
Chemically resistant gloves

(e.g., nitrile rubber).

Recommended by suppliers to

avoid skin contact. Gloves

must be inspected before use

and disposed of properly after

handling the chemical.

Skin and Body Protection Laboratory coat.
To prevent contamination of

personal clothing.

Respiratory Protection

Not specified, but work in a

well-ventilated area or fume

hood is recommended.

To minimize inhalation of any

potential vapors, mists, or

aerosols.

General Hygiene Measures:

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Keep away from food, drink, and animal feeding stuffs.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Epiglobulol is provided below for

easy reference.
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Property Value

CAS Number 88728-58-9

Molecular Formula C₁₅H₂₆O

Molecular Weight 222.37 g/mol

Appearance Colorless clear viscous liquid (estimated)[1]

Density 0.97 g/mL at 20 °C

Boiling Point 293.00 to 294.00 °C @ 760.00 mm Hg[1]

Flash Point 122.78 °C (253.00 °F) - Closed Cup[1]

Storage Temperature 2-8°C

Operational and Disposal Plans
The following procedural steps outline the safe handling, storage, and disposal of Epiglobulol
in a laboratory setting.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area at the recommended temperature

of 2-8°C.

Keep the container tightly closed to prevent contamination.

Handling and Experimental Workflow: A logical workflow for handling Epiglobulol during

experimentation is depicted in the diagram below. This workflow emphasizes safety checks and

proper handling at each stage.
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Epiglobulol Safe Handling Workflow
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Spill Management:

In case of a small spill, absorb the substance with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.

Ensure the area is well-ventilated during cleanup.

For large spills, evacuate the area and follow emergency procedures.

Disposal Plan:

Dispose of unused Epiglobulol and any contaminated materials in accordance with local,

state, and federal regulations.

Do not allow the product to enter drains.

Contaminated packaging should be triple rinsed (or equivalent) and offered for recycling or

reconditioning if possible. Otherwise, dispose of it as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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